Cas no 877630-06-3 (ethyl 4-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamidobenzoate)

• Product Name: ethyl 4-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamidobenzoate
• CAS No: 877630-06-3
• Molecular Formula: C₁₆H₁₅N₅O₄S
• Molecular Weight: 373.386401414871
• CID: 6135896
• PubChem ID: 135831483

ethyl 4-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamidobenzoate Properties

Names and Identifiers

• ethyl 4-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamidobenzoate
• Benzoic acid, 4-[[2-[(4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio]acetyl]amino]-, ethyl ester
• 877630-06-3
• F2503-0060
• SR-01000019905-1
• SR-01000019905
• ethyl 4-(2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamido)benzoate
• ethyl 4-[[2-[(4-oxo-1,5-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetyl]amino]benzoate
• AKOS024653440
• AB00687462-01

• InChIKey： DQCZRALHSHFOQI-UHFFFAOYSA-N
• Inchi： 1S/C16H15N5O4S/c1-2-25-15(24)9-3-5-10(6-4-9)18-12(22)8-26-16-19-13-11(7-17-21-13)14(23)20-16/h3-7H,2,8H2,1H3,(H,18,22)(H2,17,19,20,21,23)
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2NC(=O)C3C=NNC=3N=2)=O)C=C1

Computed Properties

• Exact Mass: 373.08447515g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 373.08447515g/mol
• Heavy Atom Count: 26
• Complexity: 591
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 151Ų

Experimental Properties

• pka: 10?+-.0.20(Predicted)
• Density: 1.55±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives